Cas no 110101-92-3 (Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-,3,3B,4B-triacetate)

• Product Name: Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-,3,3B,4B-triacetate
• CAS No: 110101-92-3
• MF: C₄₉H₈₀N₂O₁₇
• MW: 969.16271686554
• CID: 198450
• PubChem ID: 6440719
• Update Time: 2025-04-19

Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-,3,3B,4B-triacetate Chemical and Physical Properties

Names and Identifiers

• Leucomycin V,9-O-[(2R,5S,6R)-5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl]-,3,3B,4B-triacetate
• LogP
• Leucomycin V, 9-O-(5-(dimethylamino)tetrahydro-6-methyl-2H-pyran-2-yl)-, 3,3(sup B),4(sup B)-triacetate, (9-(2R,5S,6R))-
• 3'',4''-Diacetylspiramycin II
• 110101-92-3

• Inchi： 1S/C49H80N2O17/c1-27-24-35(22-23-52)45(67-48-43(57)42(51(12)13)44(30(4)62-48)66-41-26-49(9,68-34(8)55)47(31(5)61-41)64-33(7)54)46(58-14)38(63-32(6)53)25-39(56)59-28(2)18-16-15-17-19-37(27)65-40-21-20-36(50(10)11)29(3)60-40/h15-17,19,23,27-31,35-38,40-48,57H,18,20-22,24-26H2,1-14H3/b16-15+,19-17+/t27-,28-,29+,30-,31+,35+,36+,37+,38-,40+,41+,42-,43-,44-,45+,46+,47+,48+,49-/m1/s1
• InChI Key： CXLSZSGBVZGNKM-DWDPOWAOSA-N
• SMILES： O([C@H]1C[C@](C)([C@H]([C@H](C)O1)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](C)O[C@H]([C@@H]([C@H]1N(C)C)O)O[C@@H]1[C@H]([C@@H](CC(=O)O[C@H](C)CC=CC=C[C@@H]([C@H](C)C[C@@H]1CC=O)O[C@H]1CC[C@@H]([C@H](C)O1)N(C)C)OC(C)=O)OC |t:41,43|

Computed Properties

• Exact Mass: 968.5459
• Monoisotopic Mass: 968.545699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 68
• Rotatable Bond Count: 17
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214
• XLogP3: 3.8

Experimental Properties

• Density: 1.2
• Boiling Point: 927.8°Cat760mmHg
• Flash Point: 514.9°C
• Refractive Index: 1.532
• PSA: 213.59